Cas no 1339767-42-8 (N-Cyclobutyl-4-fluoro-3-methylaniline)

• Product Name: N-Cyclobutyl-4-fluoro-3-methylaniline
• CAS No: 1339767-42-8
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5049723
• PubChem ID: 62809871
• Update Time: 2026-02-28

N-Cyclobutyl-4-fluoro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-cyclobutyl-4-fluoro-3-methylaniline
• N-Cyclobutyl-4-fluoro-3-methylaniline

• Inchi： 1S/C11H14FN/c1-8-7-10(5-6-11(8)12)13-9-3-2-4-9/h5-7,9,13H,2-4H2,1H3
• InChI Key： ZWUJISUXUJBTGD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)NC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Additional information on N-Cyclobutyl-4-fluoro-3-methylaniline

Recent Advances in the Study of N-Cyclobutyl-4-fluoro-3-methylaniline (CAS: 1339767-42-8)

N-Cyclobutyl-4-fluoro-3-methylaniline (CAS: 1339767-42-8) is a fluorinated aniline derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclobutyl and fluoro-methyl substituents, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The structural uniqueness of N-Cyclobutyl-4-fluoro-3-methylaniline lies in its ability to serve as a versatile building block for the construction of complex pharmacophores. Researchers have exploited its reactive amine group and the electron-withdrawing effects of the fluorine atom to design molecules with enhanced binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent EGFR inhibitors, showcasing its role in addressing drug resistance in cancer therapy.

In addition to its synthetic applications, N-Cyclobutyl-4-fluoro-3-methylaniline has been investigated for its direct biological activity. Preliminary in vitro studies suggest that it may modulate specific signaling pathways involved in inflammation and cell proliferation. However, further mechanistic studies are required to fully elucidate its pharmacological profile and potential therapeutic applications.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the precise characterization of N-Cyclobutyl-4-fluoro-3-methylaniline and its derivatives. These tools have been instrumental in optimizing synthetic routes and ensuring the purity of the compound, which is critical for its use in pharmaceutical development.

The growing interest in N-Cyclobutyl-4-fluoro-3-methylaniline underscores its importance in modern drug discovery. As research continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies will likely explore its applications in other disease areas, such as neurodegenerative disorders and infectious diseases, further expanding its impact on the field of chemical biology and medicine.